molecular formula C10H17NO B8058265 ((1S,2S,5S)-5-Vinylquinuclidin-2-yl)methanol

((1S,2S,5S)-5-Vinylquinuclidin-2-yl)methanol

Cat. No. B8058265
M. Wt: 167.25 g/mol
InChI Key: GAFZBOMPQVRGKU-FIBVVXLUSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

((1S,2S,5S)-5-Vinylquinuclidin-2-yl)methanol is a useful research compound. Its molecular formula is C10H17NO and its molecular weight is 167.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality ((1S,2S,5S)-5-Vinylquinuclidin-2-yl)methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ((1S,2S,5S)-5-Vinylquinuclidin-2-yl)methanol including the price, delivery time, and more detailed information at info@benchchem.com.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for ((1S,2S,5S)-5-Vinylquinuclidin-2-yl)methanol involves the reduction of the corresponding ketone intermediate using a suitable reducing agent.

Starting Materials
2-Vinylquinuclidine, Sodium borohydride, Methanol, Acetic acid, Sodium hydroxide, Wate

Reaction
Step 1: 2-Vinylquinuclidine is reacted with methanol and acetic acid to form the corresponding ketone intermediate., Step 2: The ketone intermediate is then reduced using sodium borohydride as the reducing agent., Step 3: The resulting alcohol is then treated with sodium hydroxide and water to obtain the final product, ((1S,2S,5S)-5-Vinylquinuclidin-2-yl)methanol.

properties

IUPAC Name

[(2S,5S)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]methanol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H17NO/c1-2-8-6-11-4-3-9(8)5-10(11)7-12/h2,8-10,12H,1,3-7H2/t8-,9?,10+/m1/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GAFZBOMPQVRGKU-FIBVVXLUSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CC1CN2CCC1CC2CO
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C=C[C@@H]1CN2CCC1C[C@H]2CO
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H17NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

167.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

((1S,2S,5S)-5-Vinylquinuclidin-2-yl)methanol

CAS RN

207129-35-9
Record name 1-Azabicyclo[2.2.2]octane-2-methanol, 5-ethenyl-, (1S,2S,4S,5R)
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.115.969
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

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